Cas no 366448-75-1 (5-chloro-2-ethyl-1H-Indole)

• Product Name: 5-chloro-2-ethyl-1H-Indole
• CAS No: 366448-75-1
• MF: C₁₀H₁₀ClN
• MW: 179.646101474762
• CID: 1111550
• PubChem ID: 20517175
• Update Time: 2025-04-20

5-chloro-2-ethyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-ethyl-1H-Indole
• ZAZKZRJHPUYWFQ-UHFFFAOYSA-N
• 366448-75-1
• DB-196471
• SCHEMBL2056276
• 5-Chloro-2-ethylindole

• Inchi： 1S/C10H10ClN/c1-2-9-6-7-5-8(11)3-4-10(7)12-9/h3-6,12H,2H2,1H3
• InChI Key： ZAZKZRJHPUYWFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CC)N2

Computed Properties

• Exact Mass: 179.0501770g/mol
• Monoisotopic Mass: 179.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8Ų